Cas no 58888-51-0 (1-Butanamine, N,N-dibutyl-, sulfate (1:1))

• Product Name: 1-Butanamine, N,N-dibutyl-, sulfate (1:1)
• CAS No: 58888-51-0
• MF: C₁₂H₂₉NO₄S
• MW: 283.427963018417
• CID: 340523
• PubChem ID: 18690257
• Update Time: 2025-04-19

1-Butanamine, N,N-dibutyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N,N-dibutyl-, sulfate (1:1)
• N,N-dibutylbutan-1-amine,sulfuric acid
• DTXSID60595609
• 58888-51-0
• SCHEMBL2148402
• Sulfuric acid--N,N-dibutylbutan-1-amine (1/1)

• Inchi： 1S/C12H27N.H2O4S/c1-4-7-10-13(11-8-5-2)12-9-6-3;1-5(2,3)4/h4-12H2,1-3H3;(H2,1,2,3,4)
• InChI Key： BPEQZXOPABVVLH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 283.18187
• Monoisotopic Mass: 283.18172958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 77.84